Pazinaclone

• IUPAC Name: 2-(7-chloro-1,8-naphthyridin-2-yl)-3-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]-3H-isoindol-1-one
• InChI: InChI=1S/C25H23ClN4O4/c26-20-7-5-16-6-8-21(28-23(16)27-20)30-19(17-3-1-2-4-18(17)24(30)32)15-22(31)29-11-9-25(10-12-29)33-13-14-34-25/h1-8,19H,9-15H2
• InChI Key: DPGKFACWOCLTCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)CC3C4=CC=CC=C4C(=O)N3C5=NC6=C(C=C5)C=CC(=N6)Cl
• Molecular Formula: C25H23ClN4O4
• DSSTOX Substance ID: DTXSID70869388
• Molecular Weight: 478.9 g/mol
• CAS No.: 103255-66-9, 147724-27-4, 147724-30-9

Description

Pazinaclone is a sedative and anxiolytic drug belonging to the cyclopyrrolone family. It is chemically known as 2-(7-chloro-1,8-naphthyridin-2-yl)-3-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]-3H-isoindol-1-one . This compound has a pharmacological profile similar to benzodiazepines, providing sedative and anxiolytic effects with fewer amnestic side effects .

Scientific Research Applications

Pazinaclone has several scientific research applications:

Chemistry: It is used as a model compound in the study of cyclopyrrolone derivatives and their synthesis.

Biology: this compound is studied for its effects on the central nervous system, particularly its anxiolytic and sedative properties.

Medicine: This compound is investigated for its potential use in treating anxiety disorders, with fewer side effects compared to traditional benzodiazepines.

Industry: This compound and its analogs are explored for their potential use in developing new pharmaceuticals with improved efficacy and safety profiles.

Mechanism of Action

Target of Action

Pazinaclone, a sedative and anxiolytic drug in the cyclopyrrolone family, primarily targets the GABA_A benzodiazepine receptors . These receptors play a crucial role in the central nervous system, mediating inhibitory neurotransmission and contributing to the regulation of anxiety and sleep .

Mode of Action

This compound acts as a partial agonist at GABA_A benzodiazepine receptors Interestingly, this compound is more subtype-selective than most benzodiazepines, which may contribute to its unique pharmacological profile .

Biochemical Pathways

Its action on gaba_a receptors suggests it influences theGABAergic system , enhancing the inhibitory effects of GABA (gamma-aminobutyric acid), the primary inhibitory neurotransmitter in the brain . This can lead to an overall decrease in neuronal excitability, contributing to its anxiolytic and sedative effects .

Pharmacokinetics

The pharmacokinetics of this compound involve stereoselective metabolism, with the S-enantiomer exhibiting lower clearance and distribution than the R-enantiomer . This results in comparable elimination half-lives for the two enantiomers . The first-pass metabolism of this compound is extensive and stereoselective, with mean bioavailabilities of 6.0% and 1.2% for the S- and R-enantiomers, respectively .

Result of Action

The activation of GABA_A receptors by this compound leads to an increase in GABA-mediated inhibitory neurotransmission. This results in sedative and anxiolytic effects , with less amnestic effects compared to other benzodiazepines . At low doses, this compound is a relatively selective anxiolytic, with sedative effects only appearing at higher doses .

Action Environment

These can include factors such as diet, lifestyle, co-administration of other drugs, and individual genetic variations

Safety and Hazards

Pazinaclone should be stored in a tightly-closed container when not in use. It should be kept in a cool, dry, well-ventilated area away from incompatible substances and sources of ignition. For long-term storage, it should be kept at -20°C.

Future Directions

The synthesis of novel 3-methylated analogs of Pazinaclone has been reported. These analogs could be of particular interest for medicinal chemistry, as the methyl group is a very useful structural modification in the rational design of new and more effective bioactive compounds. The global highest R&D status of this compound is currently pending.

Biochemical Analysis

Biochemical Properties

Pazinaclone interacts with GABA A benzodiazepine receptors, acting as a partial agonist . This interaction is more subtype-selective than most benzodiazepines . The nature of these interactions is such that this compound enhances the inhibitory effects of GABA, leading to its sedative and anxiolytic properties .

Cellular Effects

This compound influences cell function by acting on GABA A benzodiazepine receptors . Its effects on cell signaling pathways, gene expression, and cellular metabolism are primarily mediated through these receptors

Molecular Mechanism

This compound exerts its effects at the molecular level by acting as a partial agonist at GABA A benzodiazepine receptors . This binding interaction leads to enhanced inhibitory effects of GABA, resulting in the drug’s sedative and anxiolytic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of pazinaclone involves several key steps:

Reaction of 2-amino-7-chloro-1,8-naphthyridine with phthalic anhydride: This reaction leads to the formation of the corresponding phthalimide.

Selective reduction of one of the imide carbonyl groups: This step essentially converts the imide to an aldehyde.

Condensation with tert-butyl (triphenylphosphoranylidene)acetate: This reaction gives the Wittig product.

Conversion to an activated acid cyanide: The carboxylic acid is treated with diethyl cyanophosphonate.

Formation of the corresponding amide: Reaction with 1,4-dioxa-8-azaspiro[4.5]decane results in the formation of this compound.

Industrial Production Methods

Industrial production methods for this compound are typically scaled-up versions of the laboratory synthesis, with optimizations for yield, purity, and cost-effectiveness. Specific details on industrial production methods are often proprietary and not publicly disclosed.

Chemical Reactions Analysis

Pazinaclone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, although detailed pathways are not extensively documented.

Reduction: Selective reduction of imide carbonyl groups is a key step in its synthesis.

Substitution: This compound can undergo substitution reactions, particularly involving the naphthyridine ring.

Common reagents used in these reactions include phthalic anhydride, tert-butyl (triphenylphosphoranylidene)acetate, and diethyl cyanophosphonate . Major products formed from these reactions include intermediates such as phthalimide derivatives and Wittig products.

Comparison with Similar Compounds

Pazinaclone is compared with other cyclopyrrolone drugs such as zopiclone and eszopiclone. These compounds share similar pharmacological profiles, providing sedative and anxiolytic effects. this compound is unique in its subtype-selectivity at GABA A receptors, which may result in a different side effect profile .

List of Similar Compounds

Zopiclone: Another cyclopyrrolone with sedative and hypnotic properties.

Eszopiclone: The active stereoisomer of zopiclone, used primarily as a hypnotic.

Pagoclone: A cyclopyrrolone with anxiolytic properties, similar to this compound.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of 20.4 g of 2-(7-chloro-1,8-naphthyridin-2-yl)-3-oxoisoindoline-1-acetic acid and 250 ml of dimethylformamide were added 16 ml of triethylamine, 10.4 g of 1,4-dioxa-8-azaspiro[4.5]decane and 16 ml of diethyl phosphorocyanide, and the mixture was stirred for 20 minutes. After addition of water, the resulting crystalline precipitate was collected by filtration, washed with water and dried to give 26.4 g of crude crystals. Recrystallization from methylene chloride-ethyl acetate gave 27.1 g of colorless crystals melting at 238°-239° C.

Synthesis routes and methods III

Procedure details

To a mixture of 20.4 g of 2-(7-chloro-1,8-naphthyridin-2-yl)-3-oxoisoindoline-1-acetic acid and 250 ml of dimethylformamide were added 16 ml of triethylamine, 10.4 g of 1,4-dioxa-8-azaspiro[4.5]decane and 16 ml of diethyl phosphorocyanidate, and the mixture was stirred for 20 minutes. After addition of water, the resulting crystalline precipitate was collected by filtration, washed with water and dried to give 26.4 g of crude crystals. Recrystallization from methylene chloride-ethyl acetate gave 27.1 g of colorless crystals melting at 238°-239° C.